Flavonoids
  • Licoricone
    Licoricone
    • Cat. No.:
    • B033481
    • CAS No.:
    • 51847-92-8
    • Molecular Formula:
    • C22H22O6
    • Molecular Weight:
    • 382.4 g/mol
    Description
    Licoricone is a hydroxyisoflavone which is isoflavone substituted by hydroxy groups at positions 7 and 6', methoxy groups at positions 2' and 4' and a prenyl group at position 3'. It has been isolated from Glycy...
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  • 6-Aldehydoisoophiopogonone A
    6-Aldehydoisoophiopogonone A
    • Cat. No.:
    • B058092
    • CAS No.:
    • 112500-90-0
    • Molecular Formula:
    • C19H14O7
    • Molecular Weight:
    • 354.3 g/mol
    Description
    6-Aldehydo-isoophiopogonone A is a natural product found in Ophiopogon japonicus with data available.
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  • Skullcapflavone Ii
    Skullcapflavone Ii
    • Cat. No.:
    • B1221306
    • CAS No.:
    • 55084-08-7
    • Molecular Formula:
    • C19H18O8
    • Molecular Weight:
    • 374.3 g/mol
    Description
    Scullcapflavone II is a tetramethoxyflavone that is flavone substituted by methoxy groups at positions 6, 7, 8 and 6' and hydroxy groups at positons 5 and 2' respectively. It has a role as a plant metabolite, an...
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  • Cacticin
    Cacticin
    • Cat. No.:
    • B1237700
    • CAS No.:
    • 6743-92-6
    • Molecular Formula:
    • C22H22O12
    • Molecular Weight:
    • 478.4 g/mol
    Description
    Isorhamnetin 3-O-beta-D-galactopyranoside is a glycosyloxyflavone that is isorhamnetin substituted at position 3 by a beta-D-galactosyl residue. It has a role as a metabolite. It is a beta-D-galactoside, a monos...
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  • 7,8,3',4'-Tetrahydroxyflavanone
    7,8,3',4'-Tetrahydroxyflavanone
    • Cat. No.:
    • B1254125
    • CAS No.:
    • 489-73-6
    • Molecular Formula:
    • C15H12O6
    • Molecular Weight:
    • 288.25 g/mol
    Description
    3',4',7,8-Tetrahydroxyflavanone has been reported in Albizia julibrissin and Acacia with data available.
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  • Glycitein
    Glycitein
    • Cat. No.:
    • B1671905
    • CAS No.:
    • 40957-83-3
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Glycitein is a methoxyisoflavone that is isoflavone substituted by a methoxy group at position 6 and hydroxy groups at positions 7 and 4'. It has been isolated from the mycelia of the fungus Cordyceps sinensis. ...
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  • Glycitin
    Glycitin
    • Cat. No.:
    • B1671906
    • CAS No.:
    • 40246-10-4
    • Molecular Formula:
    • C22H22O10
    • Molecular Weight:
    • 446.4 g/mol
    Description
    Glycitin is a glycosyloxyisoflavone that is isoflavone substituted by a methoxy group at position 6, a hydroxy group at position 4' and a beta-D-glucopyranosyloxy group at position 7. It has a role as a plant me...
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  • (R)-(+)-O-Demethylbuchenavianine
    (R)-(+)-O-Demethylbuchenavianine
    • Cat. No.:
    • B12362443
    • CAS No.:
    • Molecular Formula:
    • C21H21NO4
    • Molecular Weight:
    • 351.4 g/mol
    Description
    (R)-(+)-O-Demethylbuchenavianine is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (R)-(+)-O...
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  • Quercetin 3,5,3'-trimethyl ether
    Quercetin 3,5,3'-trimethyl ether
    • Cat. No.:
    • B14754521
    • CAS No.:
    • Molecular Formula:
    • C18H16O7
    • Molecular Weight:
    • 344.3 g/mol
    Description
    Quercetin 3,5,3'-trimethyl ether has been reported in Senna didymobotrya, Heliotropium sinuatum, and other organisms with data available.
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  • Daphnegiravone D
    Daphnegiravone D
    • Cat. No.:
    • B15614720
    • CAS No.:
    • Molecular Formula:
    • C26H28O6
    • Molecular Weight:
    • 436.5 g/mol
    Description
    Daphnegiravone D is a useful research compound. Its molecular formula is C26H28O6 and its molecular weight is 436.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Daphnegiravone D suitable ...
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